doxylamine beta-D-glucuronide
doxylamine beta-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
137908-79-3
VCID:
VC0134608
InChI:
InChI=1S/C23H30N2O7/c1-23(15-9-5-4-6-10-15,16-11-7-8-12-24-16)31-14-13-25(2,3)21-19(28)17(26)18(27)20(32-21)22(29)30/h4-12,17-21,26-28H,13-14H2,1-3H3/t17-,18-,19+,20-,21+,23?/m0/s1
SMILES:
CC(C1=CC=CC=C1)(C2=CC=CC=N2)OCC[N+](C)(C)C3C(C(C(C(O3)C(=O)[O-])O)O)O
Molecular Formula:
C₂₃H₃₀N₂O₇
Molecular Weight:
446.49
doxylamine beta-D-glucuronide
CAS No.: 137908-79-3
Cat. No.: VC0134608
Molecular Formula: C₂₃H₃₀N₂O₇
Molecular Weight: 446.49
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 137908-79-3 |
|---|---|
| Molecular Formula | C₂₃H₃₀N₂O₇ |
| Molecular Weight | 446.49 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[dimethyl-[2-(1-phenyl-1-pyridin-2-ylethoxy)ethyl]azaniumyl]-3,4,5-trihydroxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C23H30N2O7/c1-23(15-9-5-4-6-10-15,16-11-7-8-12-24-16)31-14-13-25(2,3)21-19(28)17(26)18(27)20(32-21)22(29)30/h4-12,17-21,26-28H,13-14H2,1-3H3/t17-,18-,19+,20-,21+,23?/m0/s1 |
| SMILES | CC(C1=CC=CC=C1)(C2=CC=CC=N2)OCC[N+](C)(C)C3C(C(C(C(O3)C(=O)[O-])O)O)O |
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